Cas no 50672-18-9 ( )

• Product Name: &nbsp
• CAS No: 50672-18-9
• MF: C₁₀H₁₅FNO₃P
• MW: 247.203167200089
• CID: 934093
• PubChem ID: 264995
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-diethoxyphosphoryl-4-fluoroaniline
• AC1L6D0Y
• AC1Q38AW
• AC1Q6SUV
• AG-J-06007
• AR-1I4929
• CTK4J2976
• diethyl(4-fluorophenyl)phosphoramidate
• NSC100745
• NSC-100745
• DTXSID50295247
• 50672-18-9
•  

• Inchi： 1S/C10H15FNO3P/c1-3-14-16(13,15-4-2)12-10-7-5-9(11)6-8-10/h5-8H,3-4H2,1-2H3,(H,12,13)
• InChI Key： KWKZGGXMAIAZBK-UHFFFAOYSA-N
• SMILES： P(NC1C=CC(=CC=1)F)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 247.07745
• Monoisotopic Mass: 247.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 289.8°C at 760 mmHg
• Flash Point: 129°C
• Refractive Index: 1.514
• PSA: 47.56
• LogP: 3.49170